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Taraxasterol acetate Taraxasterol acetate Taraxasterol acetate is a triterpenoid. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 6426-43-3
VCID: VC0197923
InChI: InChI=1S/C32H52O2/c1-20-12-15-29(6)18-19-31(8)23(27(29)21(20)2)10-11-25-30(7)16-14-26(34-22(3)33)28(4,5)24(30)13-17-32(25,31)9/h21,23-27H,1,10-19H2,2-9H3/t21-,23-,24+,25-,26+,27-,29-,30+,31-,32-/m1/s1
SMILES: CC1C2C3CCC4C5(CCC(C(C5CCC4(C3(CCC2(CCC1=C)C)C)C)(C)C)OC(=O)C)C
Molecular Formula: C32H52O2
Molecular Weight: 468.8 g/mol

Taraxasterol acetate

CAS No.: 6426-43-3

Reference Standards

VCID: VC0197923

Molecular Formula: C32H52O2

Molecular Weight: 468.8 g/mol

Taraxasterol acetate - 6426-43-3

CAS No. 6426-43-3
Product Name Taraxasterol acetate
Molecular Formula C32H52O2
Molecular Weight 468.8 g/mol
IUPAC Name [(3S,4aR,6aR,6aR,6bR,8aR,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-yl] acetate
Standard InChI InChI=1S/C32H52O2/c1-20-12-15-29(6)18-19-31(8)23(27(29)21(20)2)10-11-25-30(7)16-14-26(34-22(3)33)28(4,5)24(30)13-17-32(25,31)9/h21,23-27H,1,10-19H2,2-9H3/t21-,23-,24+,25-,26+,27-,29-,30+,31-,32-/m1/s1
Standard InChIKey SFEUTIOWNUGQMZ-ZHLOSDGBSA-N
Isomeric SMILES C[C@H]1[C@@H]2[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC[C@]2(CCC1=C)C)C)C)(C)C)OC(=O)C)C
SMILES CC1C2C3CCC4C5(CCC(C(C5CCC4(C3(CCC2(CCC1=C)C)C)C)(C)C)OC(=O)C)C
Canonical SMILES CC1C2C3CCC4C5(CCC(C(C5CCC4(C3(CCC2(CCC1=C)C)C)C)(C)C)OC(=O)C)C
Appearance Powder
Description Taraxasterol acetate is a triterpenoid. It has a role as a metabolite.
Synonyms taraxasterol acetate
taraxasteryl acetate
urs-20(30)-en-3-ol acetate
PubChem Compound 13889352
Last Modified Nov 11 2021
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